Cas no 1805840-39-4 (5-(2-Carboxyethyl)-2-iodomandelic acid)

• Product Name: 5-(2-Carboxyethyl)-2-iodomandelic acid
• CAS No: 1805840-39-4
• MF: C₁₁H₁₁IO₅
• MW: 350.106516122818
• CID: 4797128
• Update Time: 2025-05-25

5-(2-Carboxyethyl)-2-iodomandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Carboxyethyl)-2-iodomandelic acid

• Inchi： 1S/C11H11IO5/c12-8-3-1-6(2-4-9(13)14)5-7(8)10(15)11(16)17/h1,3,5,10,15H,2,4H2,(H,13,14)(H,16,17)
• InChI Key： QCQRGUFGCFEBFB-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C(C(=O)O)O)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• XLogP3: 1.2
• Topological Polar Surface Area: 94.8

Additional information on 5-(2-Carboxyethyl)-2-iodomandelic acid

Comprehensive Analysis of 5-(2-Carboxyethyl)-2-iodomandelic acid (CAS No. 1805840-39-4): Properties, Applications, and Research Insights

5-(2-Carboxyethyl)-2-iodomandelic acid (CAS No. 1805840-39-4) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. Its unique structure, featuring an iodo-substituted mandelic acid backbone and a carboxyethyl side chain, makes it valuable for synthetic applications and drug development. This article explores its molecular characteristics, potential uses, and relevance to current scientific trends, including targeted drug delivery and bioconjugation techniques.

The compound’s iodo functional group enables versatile reactivity, particularly in cross-coupling reactions like Suzuki or Sonogashira couplings, which are pivotal in modern medicinal chemistry. Researchers are investigating its role as a building block for peptide modifications and protease inhibitors, aligning with the growing demand for precision therapeutics. Its carboxylic acid moiety further enhances solubility and compatibility with biomolecular engineering platforms.

Recent studies highlight the compound’s potential in diagnostic imaging, where iodine-containing compounds serve as contrast agents or radiolabels. With the rise of theranostics (combined therapy and diagnostics), 5-(2-Carboxyethyl)-2-iodomandelic acid could contribute to next-generation cancer biomarkers or autoimmune disease research. Its stability under physiological conditions also makes it suitable for in vivo studies.

From a synthetic perspective, the compound’s chiral center offers opportunities for asymmetric catalysis, a hot topic in green chemistry. Laboratories are optimizing its production via enantioselective synthesis to reduce waste and improve yield—addressing key concerns in sustainable pharmaceutical manufacturing. Analytical techniques like HPLC and NMR are critical for purity assessment, ensuring compliance with Good Laboratory Practice (GLP) standards.

Beyond pharmaceuticals, 5-(2-Carboxyethyl)-2-iodomandelic acid may find applications in agricultural chemistry, such as designing plant growth regulators or pesticide intermediates. Its biodegradability profile is under scrutiny to meet environmental safety regulations, reflecting the industry’s shift toward eco-friendly chemicals.

In summary, CAS No. 1805840-39-4 represents a multifaceted tool for researchers exploring drug discovery, molecular imaging, and sustainable synthesis. As interest grows in personalized medicine and bio-based materials, this compound’s versatility positions it at the forefront of innovation. Future studies may unlock its full potential in neuroscience or metabolic disorder treatments, bridging gaps between chemistry and biology.